Cas no 895456-98-1 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(benzenesulfonyl)acetamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(benzenesulfonyl)acetamide
• CAS No: 895456-98-1
• MF: C₂₄H₁₈N₂O₄S₂
• MW: 462.540723323822
• CID: 6103768
• PubChem ID: 16799541
• Update Time: 2025-05-23

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(benzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(benzenesulfonyl)acetamide
• Acetamide, N-(5-benzoyl-4-phenyl-2-thiazolyl)-2-(phenylsulfonyl)-
• 895456-98-1
• F2536-1491
• AKOS024657736
• N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(phenylsulfonyl)acetamide
• 2-(benzenesulfonyl)-N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C24H18N2O4S2/c27-20(16-32(29,30)19-14-8-3-9-15-19)25-24-26-21(17-10-4-1-5-11-17)23(31-24)22(28)18-12-6-2-7-13-18/h1-15H,16H2,(H,25,26,27)
• InChI Key： WCQKKXXZKPXGTR-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C(=O)C2=CC=CC=C2)S1)(=O)CS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 462.07079941g/mol
• Monoisotopic Mass: 462.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• pka: 6.23±0.50(Predicted)

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(benzenesulfonyl)acetamide

Professional Introduction to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(benzenesulfonyl)acetamide (CAS No. 895456-98-1)

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(benzenesulfonyl)acetamide, identified by its CAS number 895456-98-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a thiazole core that is functionalized with benzoyl and benzenesulfonyl groups, making it a promising candidate for further exploration in medicinal chemistry.

The structural framework of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(benzenesulfonyl)acetamide incorporates several key pharmacophoric elements that are known to enhance biological activity. The thiazole ring, a well-documented scaffold in drug discovery, contributes to the molecule's stability and reactivity. Additionally, the presence of the benzoyl and benzenesulfonyl substituents introduces polar functional groups that can interact with biological targets, potentially modulating enzyme activity or receptor binding.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thiazole derivatives. These compounds have demonstrated efficacy in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The specific arrangement of substituents in N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(benzenesulfonyl)acetamide suggests that it may exhibit unique biological properties compared to other thiazole-based molecules.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The combination of the benzoyl and benzenesulfonyl groups creates a multifaceted interaction profile that could be exploited to target multiple disease pathways simultaneously. This concept aligns with the growing trend in medicinal chemistry towards polypharmacicity, where single compounds are designed to interact with multiple targets to achieve synergistic therapeutic effects.

The synthesis of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(benzenesulfonyl)acetamide involves a series of well-established organic reactions, including condensation, sulfonylation, and cyclization processes. These synthetic steps highlight the compound's accessibility and feasibility for large-scale production if required. The use of advanced synthetic methodologies ensures high purity and yield, which are critical factors for pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting costly wet-lab experiments. By leveraging molecular modeling techniques such as docking studies and quantum mechanical calculations, scientists can identify potential binding interactions between N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(benzenesulfonyl)acetamide and biological targets. These predictions provide valuable insights into the compound's mechanism of action and guide further optimization efforts.

In addition to its potential therapeutic applications, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(benzenesulfonyl)acetamide may also serve as a valuable intermediate in the synthesis of more complex drug candidates. Its versatile structure allows for modifications at multiple positions, enabling chemists to explore diverse chemical space and discover novel analogs with enhanced properties.

The field of medicinal chemistry is constantly evolving, driven by new discoveries and technological innovations. As our understanding of disease mechanisms improves, so does our ability to design targeted therapies. N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yll)-2-(benzenesulfonyl)acetamide represents an exciting opportunity for researchers to contribute to this progress by exploring its full potential as a pharmacological tool.

In conclusion, N-(5-benzoyl-4-phenyl-1,3-thiazol²y2-(benzenesulfonyl)acetamide (CAS No. 895456-⁹⁸-1) is a structurally intriguing compound with significant promise in pharmaceutical research. Its unique combination of functional groups and its potential as a lead structure for drug development make it a subject worthy of further investigation. As scientific methodologies continue to advance, compounds like this one will play an increasingly important role in the discovery and development of new medicines.